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Compound of Interest

Compound Name: 4-(Allyloxy)benzoic acid

Cat. No.: B188931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Allyloxy)benzoic acid, a

versatile organic compound with applications in materials science and potential as a building

block in medicinal chemistry. This document details its chemical and physical properties,

provides a detailed synthesis protocol, and outlines its known applications and safety

information.

Core Properties and Identification
4-(Allyloxy)benzoic acid, also known as 4-(2-propen-1-yloxy)benzoic acid, is an aromatic

carboxylic acid characterized by an allyl ether substituent.
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Property Value Reference

CAS Number 27914-60-9 [1][2]

Molecular Formula C₁₀H₁₀O₃ [1]

Molecular Weight 178.18 g/mol [1]

Melting Point 163-166 °C

Boiling Point Data not available

Appearance
White to off-white crystalline

powder

Solubility

Data not available for specific

solvents. Generally, benzoic

acid and its derivatives are

slightly soluble in water and

more soluble in organic

solvents like ethanol,

methanol, and

dichloromethane.[3]

Synthesis of 4-(Allyloxy)benzoic Acid
The synthesis of 4-(Allyloxy)benzoic acid is typically achieved through a Williamson ether

synthesis. This reaction involves the deprotonation of a phenol followed by the nucleophilic

substitution of an alkyl halide. In this case, 4-hydroxybenzoic acid is reacted with allyl bromide

in the presence of a base.[4][5]
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Reactants
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4-Hydroxybenzoic Acid
(Ar-OH)
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Step 2

4-(Allyloxy)benzoic Acid
(Ar-O-CH₂CH=CH₂) KBr

Allyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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